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Compound of Interest

Compound Name: Ela-32(human) tfa

Cat. No.: B15606689

Introduction

Elabela (ELA), also known as Toddler, is a recently identified endogenous peptide hormone
that plays a crucial role in embryonic development and cardiovascular function. The 32-amino
acid form, Ela-32, is a potent ligand for the G-protein coupled apelin receptor (APJ). Its
signaling is a promising therapeutic target for various cardiovascular diseases. This document
provides a detailed protocol for the preparation of a stock solution of Ela-32 (human)
trifluoroacetate (TFA) salt, intended for researchers, scientists, and drug development
professionals. Proper preparation and storage of the stock solution are critical for obtaining
reliable and reproducible experimental results.

Data Presentation

Accurate quantification and characterization of Ela-32 are essential for its use in experimental
settings. The following table summarizes the key quantitative data for human Ela-32.
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Parameter Value Source(s)
Molecular Weight (as free ~3950.87 g/mol ([pGlul]-ELA- (2]
peptide) 32) to 3968 g/mol

Form Lyophilized powder [1][3]
Solubility Soluble in sterile water [1114]
Recommended Solvent Sterile, nuclease-free water [1114]

Approximately 47.2 + 5.7

Half-life in Human Plasma ] 516171181
minutes
Half-life in Human Kidney Approximately 44.2 + 3
[S161718]
Homogenate seconds

Experimental Protocols

This section outlines the detailed methodology for the reconstitution and storage of Ela-32
(human) TFA salt.

Materials
e Ela-32 (human) TFA salt (lyophilized powder)

Sterile, nuclease-free water

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Protocol for Reconstituting Lyophilized Ela-32

» Pre-equilibration: Before opening, bring the vial of lyophilized Ela-32 to room temperature for
at least 15-20 minutes. This prevents condensation from forming on the peptide, which can
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affect its stability and weighing accuracy.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

o Solvent Addition: Carefully add the calculated volume of sterile, nuclease-free water to the
vial to achieve the desired stock solution concentration (e.g., 1 mg/mL). For example, to
prepare a 1 mg/mL stock solution from 100 pg of peptide, add 100 pL of sterile water.

o Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not dissolve
completely, sonication is recommended to aid dissolution[4]. Avoid vigorous shaking, as this
can cause peptide degradation.

» Verification: Visually inspect the solution to ensure that the peptide has fully dissolved and
the solution is clear.

Storage and Handling

Proper storage is critical to maintain the bioactivity of the Ela-32 stock solution.

» Short-term Storage: For immediate use, the reconstituted solution can be stored at +4°C for
up to 5 daysJ[1].

e Long-term Storage: For long-term storage, it is recommended to aliquot the stock solution
into smaller, single-use volumes in low-protein binding tubes and store them at -20°C for up
to 3 months[1].

» Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can lead to peptide
degradation and loss of activity[1]. Aliquoting the stock solution helps to minimize this.

Mandatory Visualizations
Ela-32 Signaling Pathway

Ela-32 exerts its biological effects by binding to and activating the apelin receptor (APJ), a G-
protein coupled receptor. This initiates downstream signaling cascades that are involved in
various physiological processes, including cardiovascular function.
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Caption: Ela-32 signaling through the apelin receptor (APJ).

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the sequential steps for the proper preparation of an Ela-32
stock solution.
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Caption: Workflow for preparing Ela-32 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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